molecular formula C9H15ClSi B1260933 (3-Chloropropyl)trivinylsilane

(3-Chloropropyl)trivinylsilane

Cat. No.: B1260933
M. Wt: 186.75 g/mol
InChI Key: RBWZIIUHDNSCNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Chloropropyl)trivinylsilane, also known as this compound, is a useful research compound. Its molecular formula is C9H15ClSi and its molecular weight is 186.75 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H15ClSi

Molecular Weight

186.75 g/mol

IUPAC Name

3-chloropropyl-tris(ethenyl)silane

InChI

InChI=1S/C9H15ClSi/c1-4-11(5-2,6-3)9-7-8-10/h4-6H,1-3,7-9H2

InChI Key

RBWZIIUHDNSCNS-UHFFFAOYSA-N

Canonical SMILES

C=C[Si](CCCCl)(C=C)C=C

Synonyms

trivinyl(3-chloropropyl)silane

Origin of Product

United States

Synthesis routes and methods

Procedure details

In Step 1, a halogenated silane, such as 3-chloropropyldimethylchlorosilane, is reacted with a Grinard reagent, such as vinyl magnesium chloride, to form 3-chloropropyldimethylvinylsilane. When 3-chloropropylmethyldichlorosilane or 3-chloropropyltrichlorosilane is used as the halogenated silane instead of 3-chloropropyldimethylchlorosilane, 3-chloropropylmethyldivinylsilane or 3-chloropropyltrivinylsilane is obtained, respectively. The reaction is generally carried out by dropwise adding the halogenated silane to a solution of vinyl magnesium chloride in THF. The reaction temperature may be in a range of from 20 to 75 degrees C. The reaction is exothermic. Therefore, if the temperature rises too high, the reaction mixture may be cooled. After the completion of the addition, the reaction mixture is stirred for further 30 minutes to 10 hours. Then, the salt is dissolved in diluted hydrochloric acid and the organic phase is recovered and purified to obtain an intermediate product.
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